Cas no 1152906-12-1 (5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine)
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine
-
- Inchi: 1S/C6H7N5O/c1-11-3-4(2-8-11)5-9-10-6(7)12-5/h2-3H,1H3,(H2,7,10)
- InChI Key: COANXUGIIFMLLP-UHFFFAOYSA-N
- SMILES: O1C(C2=CN(C)N=C2)=NN=C1N
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 388.3±44.0 °C at 760 mmHg
- Flash Point: 188.6±28.4 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324238-10mg |
5-(1-Methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M324238-50mg |
5-(1-Methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M324238-100mg |
5-(1-Methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM435006-250mg |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM435006-500mg |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM435006-1g |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-79187-0.05g |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95% | 0.05g |
$174.0 | 2024-05-22 | |
| Enamine | EN300-79187-0.1g |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95% | 0.1g |
$257.0 | 2024-05-22 | |
| Enamine | EN300-79187-0.25g |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95% | 0.25g |
$367.0 | 2024-05-22 | |
| Enamine | EN300-79187-0.5g |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine |
1152906-12-1 | 95% | 0.5g |
$579.0 | 2024-05-22 |
5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine
Research Brief on 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine (CAS: 1152906-12-1): Recent Advances and Applications
The compound 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine (CAS: 1152906-12-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key scaffold in the development of novel kinase inhibitors and antimicrobial agents, making it a promising subject for further investigation.
Recent literature reveals that the synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine has been optimized to achieve higher yields and purity, which is critical for its application in drug discovery. The compound's oxadiazole core, combined with the pyrazole moiety, provides a versatile platform for structural modifications, enabling the exploration of diverse biological targets. Computational studies have also been employed to predict its binding affinity and selectivity toward various enzymes, further validating its potential as a lead compound.
In terms of biological activity, 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine has demonstrated notable efficacy in preclinical models. For instance, it has shown inhibitory effects against specific kinases involved in inflammatory pathways, suggesting its utility in treating autoimmune diseases. Additionally, its antimicrobial properties have been tested against a range of bacterial and fungal strains, with promising results. These findings underscore the compound's multifaceted applications and warrant further clinical evaluation.
The mechanistic insights into the compound's activity have been elucidated through advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have revealed that the oxadiazole ring plays a crucial role in stabilizing interactions with target proteins, while the pyrazole group enhances solubility and bioavailability. Such detailed understanding of its mode of action is instrumental in guiding the design of derivatives with improved pharmacokinetic profiles.
Despite these advancements, challenges remain in the development of 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine as a therapeutic agent. Issues such as metabolic stability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from bench to bedside.
In conclusion, 5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with demonstrated biological activities, position it as a valuable tool for researchers aiming to develop novel therapeutics. Future studies should focus on optimizing its properties and exploring its potential in combination therapies, paving the way for innovative treatment strategies.
1152906-12-1 (5-(1-methyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)